Cas no 2164211-48-5 (2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid
• CAS No: 2164211-48-5
• MF: C₉H₁₃F₃O₂
• MW: 210.193533658981
• CID: 6240042
• PubChem ID: 150773961
• Update Time: 2025-06-07

2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid
• EN300-1950682
• 2164211-48-5

• Inchi： 1S/C9H13F3O2/c1-7(2)5-8(7,6(13)14)3-4-9(10,11)12/h3-5H2,1-2H3,(H,13,14)
• InChI Key： KALQCVUZAKWRST-UHFFFAOYSA-N
• SMILES： FC(CCC1(C(=O)O)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 210.08676414g/mol
• Monoisotopic Mass: 210.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid (CAS No. 2164211-48-5)

2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2164211-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential applications in drug development. The presence of fluorine atoms in the side chain enhances its chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two methyl groups and a trifluoropropyl group at the 1-position. This arrangement imparts a high degree of steric hindrance and electronic effects that influence its interactions with biological targets. The compound's stability under various conditions and its ability to participate in diverse chemical transformations make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The fluorine atoms in 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid contribute to these properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to its investigation as a building block for more complex molecules with therapeutic potential.

One of the most compelling aspects of this compound is its utility in the synthesis of novel pharmaceuticals. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic profiles. For instance, derivatives of 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The cyclopropane ring itself is known to enhance binding affinity due to its rigid conformation, which can be exploited to design more effective drug candidates.

The trifluoropropyl group in the molecule also plays a crucial role in modulating its chemical behavior. Fluorine atoms are well-known for their ability to influence electronic properties and metabolic pathways, making them valuable in drug design. Studies have shown that compounds incorporating fluorine atoms often exhibit greater potency and selectivity compared to their non-fluorinated counterparts. This has spurred interest in 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid as a precursor for developing new therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex fluorinated molecules from simpler precursors like 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid. These methods have opened up new avenues for drug discovery and allowed for the rapid screening of large libraries of candidate compounds.

The compound's stability under various conditions also makes it suitable for industrial applications beyond pharmaceuticals. For example, it has been investigated as a component in specialty polymers where its rigid structure contributes to material strength and durability. Additionally, its resistance to hydrolysis and oxidation enhances its suitability for use in harsh environments where other organic compounds might degrade.

In conclusion,2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropane-1-carboxylic acid (CAS No. 2164211-48-5) represents a versatile and promising compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines.